N-(2-hydroxyethyl)-2-iodo-4,5-dimethoxybenzamide

• Molecular Formula: C11H14INO4
• Molecular Weight: 351.14 g/mol
• IUPAC Name: N-(2-hydroxyethyl)-2-iodo-4,5-dimethoxybenzamide
• InChI: InChI=1S/C11H14INO4/c1-16-9-5-7(11(15)13-3-4-14)8(12)6-10(9)17-2/h5-6,14H,3-4H2,1-2H3,(H,13,15)
• InChI Key: ZRMVIXVAKQKSGW-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)C(=O)NCCO)I)OC

Description

N-(2-hydroxyethyl)-2-iodo-4,5-dimethoxybenzamide is a useful research compound. Its molecular formula is C11H14INO4 and its molecular weight is 351.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

LiBH4 (63 mg, 3 mmol) was added to a stirred solution of ethyl 2-(2-iodo-4,5-dimethoxybenzamido)acetate (379 mg, 1 mmol) in THF (2 mL) at −10° C. The reaction was stirred for 5 min then methanol (0.22 mL) was added dropwise. The reaction mixture was warmed to room temperature, stirred for 30 minutes and quenched by addition of water. The THF was removed under reduced pressure and the aqueous residue was thoroughly extracted with DCM. The combined organic phases were washed with brine, dried over sodium sulphate and evaporated to give the crude product which was purified by re-crystallization from EtOAc and hexane to give N-(2-hydroxyethyl)-2-iodo-4,5-dimethoxybenzamide (280 mg, 80%) LC-MS (ES-API); rt 7.60 min; m/z calculated for C11H14NO4 [M+H]+ 352.0, found 352.0.